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Compound of Interest

Compound Name: Cyphenothrin

Cat. No.: B1669663

This technical guide provides a comprehensive overview of the core physical and chemical
properties of technical grade cyphenothrin. Designed for researchers, scientists, and drug
development professionals, this document summarizes key quantitative data, outlines
experimental protocols based on internationally recognized guidelines, and visualizes important
biological and analytical pathways.

Chemical Identity
Common Name: Cyphenothrin[1][2]

IUPAC Name: [cyano-(3-phenoxyphenyl)methyl] 2,2-dimethyl-3-(2-methylprop-1-
enyl)cyclopropane-1-carboxylate[1]

CAS Number: 39515-40-7[3][4]
Molecular Formula: C24H25NO3
Molecular Weight: 375.46 g/mol

Chemical Structure: Technical grade cyphenothrin is a synthetic pyrethroid insecticide. It
exists as a mixture of cis and trans isomers. The commercial product is often rich in the (1R)-
iIsomers and trans forms.

Physical and Chemical Properties
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The physical and chemical properties of technical grade cyphenothrin are summarized in the
tables below. These properties are crucial for understanding its environmental fate, biological
activity, and for the development of analytical methods.

Table 1: Physical Properties of Technical Grade

Cyphenothrin
Temperature
Property Value °C) Pressure Reference(s)
Viscous yellow )
Appearance o Ambient
liquid
Melting Point 25
Boiling Point 154 0.1 mmHg
Density 1.083 g/cm3 25

Vapor Pressure 9.0x10”mmHg 25

0.12 mPa 20

Viscosity 808.8 cP 30

Table 2: Chemical Properties of Technical Grade
Cyphenothrin
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Temperature .
Property Value °C) Condition Reference(s)
Water Solubility <9.0 pg/L 25
0.01 mg/L 20 pH 7
Soluble in
Solubility in hexane, xylene,
_ 23-24
Organic Solvents  and methanol
(>500 g/kg)
Octanol-Water
Partition
o 6.29
Coefficient (log
Kow)
6.62 20 pH 7
Stable for at
least 2 years
Stability under normal
storage
conditions.
Labile to base;
sensitive to light.
Undergoes

hydrolysis, rate is
Hydrolysis pH and
temperature

dependent.

) Sensitive to
Photodegradatio )
photodegradatio
n
n.

Experimental Protocols
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The determination of the physical and chemical properties of technical grade cyphenothrin
follows standardized methodologies, primarily those outlined by the Organisation for Economic
Co-operation and Development (OECD) Guidelines for the Testing of Chemicals. These
guidelines ensure data consistency and reliability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)

This guideline describes several methods for determining the melting point of a substance. For
a viscous liquid like cyphenothrin, methods such as differential scanning calorimetry (DSC) or
differential thermal analysis (DTA) are suitable.

» Principle: The sample is heated at a constant rate, and the temperature at which the phase
transition from solid to liquid occurs is recorded. In DSC/DTA, the energy absorbed or
released during this transition is measured relative to a reference material.

o Apparatus: Differential Scanning Calorimeter or Differential Thermal Analyzer.

e Procedure (General):

o

A small, accurately weighed sample is placed in a sample pan.

[¢]

The sample and a reference pan are placed in the instrument's furnace.

The furnace is heated at a controlled, linear rate.

[¢]

[e]

The temperature difference between the sample and reference is recorded as a function of
temperature. The peak of the endothermic event corresponds to the melting point.

Boiling Point (OECD Guideline 103)

This guideline provides various methods for determining the boiling point of liquid substances.
The dynamic method is particularly useful as it can also be used to determine vapor pressure.

 Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the external pressure.

o Apparatus: Ebulliometer or dynamic vapor pressure apparatus.
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e Procedure (Dynamic Method):

o The sample is placed in a vessel equipped with a pressure sensor and a temperature
sensor.

o The pressure in the vessel is gradually decreased while the sample is stirred to maintain
equilibrium.

o The temperature and pressure are recorded continuously. The boiling point at a given
pressure is the temperature at which a constant pressure is observed upon boiling.

Vapor Pressure (OECD Guideline 104)

This guideline details several methods for measuring vapor pressure, applicable to different
pressure ranges. For a substance with low vapor pressure like cyphenothrin, the gas
saturation method or the Knudsen effusion method are appropriate.

e Principle (Gas Saturation Method): A stream of inert gas is passed through or over the
substance at a known flow rate, becoming saturated with its vapor. The amount of substance
transported by the gas is determined, and the vapor pressure is calculated using the ideal
gas law.

o Apparatus: Gas saturation apparatus, including a thermostatically controlled chamber, a gas
flow meter, and a trapping system.

e Procedure (General):

[¢]

The sample is placed in the saturation chamber maintained at a constant temperature.

o

A controlled flow of inert gas is passed through the chamber.

[e]

The vaporized sample is collected in a trap (e.g., a sorbent tube).

o

The amount of trapped substance is quantified by a suitable analytical method (e.g., GC).

[¢]

The vapor pressure is calculated from the mass of the substance, the volume of gas
passed, and the temperature.
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Water Solubility (OECD Guideline 105)

This guideline describes the column elution method and the flask method for determining the
water solubility of substances. Given cyphenothrin's low water solubility, the column elution
method is more suitable.

e Principle (Column Elution Method): Water is passed through a column packed with an inert
support material coated with the test substance. The concentration of the substance in the
eluate is measured until saturation is reached.

o Apparatus: A thermostatically controlled column, a pump for delivering water at a constant
flow rate, and an analytical instrument for concentration measurement (e.g., HPLC).

e Procedure (General):

[¢]

An inert support material is coated with the test substance and packed into a column.

[¢]

Water is pumped through the column at a low, constant flow rate.

[e]

Fractions of the eluate are collected at regular intervals.

o

The concentration of the substance in each fraction is determined.

[¢]

The water solubility is the plateau concentration reached when the concentration of the
eluate becomes constant.

Octanol-Water Partition Coefficient (OECD Guidelines
107, 117, and 123)

The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. Several
OECD guidelines are available for its determination. For a highly lipophilic compound like
cyphenothrin (log Kow > 6), the slow-stirring method (OECD 123) or the HPLC method
(OECD 117) are recommended over the traditional shake-flask method (OECD 107) to avoid
emulsion formation.

 Principle (HPLC Method - OECD 117): The logarithm of the retention time of the substance
on a reversed-phase HPLC column is linearly correlated with its log Kow. The log Kow is
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determined by comparing its retention time with those of a series of reference compounds
with known log Kow values.

o Apparatus: High-Performance Liquid Chromatograph (HPLC) with a UV detector and a
reversed-phase column (e.g., C18).

e Procedure (General):

A series of reference compounds with known log Kow values are injected into the HPLC

[¢]

system to create a calibration curve of log retention time versus log Kow.

[e]

The test substance is injected under the same chromatographic conditions.

The retention time of the test substance is measured.

[e]

o

The log Kow of the test substance is calculated from its retention time using the calibration
curve.

Mandatory Visualizations
Signaling Pathway

Cyphenothrin, as a Type Il pyrethroid insecticide, primarily exerts its toxic effect by disrupting
the normal functioning of the nervous system in insects. Its main target is the voltage-gated
sodium channel.
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Cyphenothrin

Click to download full resolution via product page

Caption: Mode of action of cyphenothrin on insect voltage-gated sodium channels.

Experimental Workflow for Analysis

The analysis of technical grade cyphenothrin typically involves chromatographic techniques to
determine its purity and isomer composition. A general workflow is presented below.
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Caption: General workflow for the analysis of technical grade cyphenothrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Physical and Chemical
Properties of Technical Grade Cyphenothrin]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1669663#physical-and-chemical-properties-of-
technical-grade-cyphenothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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